Cas no 1782423-32-8 (2-(1H-1,3-benzodiazol-5-yl)-2,2-difluoroethan-1-amine)

• Product Name: 2-(1H-1,3-benzodiazol-5-yl)-2,2-difluoroethan-1-amine
• CAS No: 1782423-32-8
• MF: C₉H₉F₂N₃
• MW: 197.184668302536
• CID: 6039809
• PubChem ID: 84115049
• Update Time: 2025-05-23

2-(1H-1,3-benzodiazol-5-yl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,3-benzodiazol-5-yl)-2,2-difluoroethan-1-amine
• 1782423-32-8
• EN300-1952340

• Inchi： 1S/C9H9F2N3/c10-9(11,4-12)6-1-2-7-8(3-6)14-5-13-7/h1-3,5H,4,12H2,(H,13,14)
• InChI Key： FXNDAJZOOVMHME-UHFFFAOYSA-N
• SMILES： FC(CN)(C1=CC=C2C(=C1)NC=N2)F

Computed Properties

• Exact Mass: 197.07645362g/mol
• Monoisotopic Mass: 197.07645362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 54.7Ų

Additional information on 2-(1H-1,3-benzodiazol-5-yl)-2,2-difluoroethan-1-amine

Exploring the Potential of 2-(1H-1,3-benzodiazol-5-yl)-2,2-difluoroethan-1-amine (CAS No. 1782423-32-8) in Modern Research and Applications

In the rapidly evolving field of chemical research, 2-(1H-1,3-benzodiazol-5-yl)-2,2-difluoroethan-1-amine (CAS No. 1782423-32-8) has emerged as a compound of significant interest. This benzodiazole-derived molecule, characterized by its unique difluoroethylamine moiety, offers a versatile platform for applications ranging from pharmaceuticals to advanced material science. Researchers are increasingly drawn to its structural features, which combine the aromatic stability of benzodiazole with the reactivity of difluoroethylamine, making it a promising candidate for targeted drug design and functional material development.

The compound’s CAS No. 1782423-32-8 serves as a critical identifier in global chemical databases, ensuring precise tracking and regulatory compliance. Its systematic name, 2-(1H-1,3-benzodiazol-5-yl)-2,2-difluoroethan-1-amine, reflects its intricate molecular architecture, which includes a benzodiazole core linked to a difluoroethylamine side chain. This combination is particularly noteworthy for its potential to modulate biological activity, a topic frequently searched by users exploring structure-activity relationships (SAR) in medicinal chemistry. Recent studies highlight its role as a building block for small-molecule inhibitors, aligning with the growing demand for precision therapeutics.

One of the most searched questions in AI-driven chemical research is: "How do fluorinated compounds enhance drug bioavailability?" Here, 2-(1H-1,3-benzodiazol-5-yl)-2,2-difluoroethan-1-amine provides a compelling case study. The difluoroethylamine group is known to improve metabolic stability and membrane permeability, addressing key challenges in drug development. This aligns with trends in fluorine chemistry, a hotspot in pharmaceutical innovation due to fluorine’s ability to fine-tune molecular properties. Researchers investigating fluorinated drug candidates often cite this compound’s balanced lipophilicity and electronic effects as exemplary.

Beyond pharmaceuticals, CAS No. 1782423-32-8 has garnered attention in material science, particularly in the design of organic electronic materials. The benzodiazole unit’s electron-rich nature, coupled with the difluoroethylamine group’s steric and electronic contributions, makes it a candidate for conductive polymers and light-emitting diodes (LEDs). This dual applicability resonates with searches for multifunctional chemical building blocks, a trending topic in sustainable technology.

From a synthetic perspective, the preparation of 2-(1H-1,3-benzodiazol-5-yl)-2,2-difluoroethan-1-amine involves innovative cross-coupling strategies and fluorination techniques, frequently queried in academic forums. Its purity and stability under various conditions (pH, temperature) are also common discussion points, reflecting industry demands for robust synthetic intermediates. As interest in green chemistry grows, optimizing its synthesis with catalytic methods remains a priority.

In summary, 2-(1H-1,3-benzodiazol-5-yl)-2,2-difluoroethan-1-amine (CAS No. 1782423-32-8) exemplifies the convergence of medicinal chemistry and advanced materials. Its benzodiazole core and difluoroethylamine functionality address pressing questions in drug design, fluorine chemistry, and material innovation, making it a compound worth watching in both academic and industrial spheres.